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Compound of Interest

Compound Name: MLT-748

Cat. No.: B10818707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of MLT-748, a

potent and selective allosteric inhibitor of Mucosa-associated lymphoid tissue lymphoma

translocation protein 1 (MALT1). Given that MLT-748 is intended for research purposes only

and its toxicological properties have not been fully elucidated, a cautious approach to handling

is paramount. The following procedures are designed to minimize exposure risk and ensure the

safe and effective use of this compound in a laboratory setting.

Chemical and Physical Properties
A summary of the key quantitative data for MLT-748 is provided in the table below for easy

reference.

Property Value

CAS Number 1832578-30-9

Molecular Formula C₁₉H₁₉Cl₂N₉O₃

Molecular Weight 492.32 g/mol

Solubility Soluble in DMSO

Storage (Powder) -20°C for up to 3 years

Storage (in Solvent) -80°C for up to 1 year
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Hazard Identification and Personal Protective
Equipment (PPE)
As MLT-748 is a potent research compound with an undefined hazard profile, it should be

handled as a hazardous substance. The following personal protective equipment is mandatory

when handling MLT-748 in solid or solution form.

PPE Category Required Equipment

Hand Protection Nitrile gloves (double-gloving recommended)

Eye Protection
Safety glasses with side shields or chemical

splash goggles

Body Protection Laboratory coat

Respiratory Protection

Required when handling the powder outside of a

certified chemical fume hood or glove box. A

NIOSH-approved respirator with a particulate

filter is recommended.

Experimental Protocol: Step-by-Step Handling of
MLT-748
The following protocol outlines the essential steps for safely handling MLT-748 from receipt to

disposal.

1. Receiving and Unpacking

Upon receipt, visually inspect the package for any signs of damage.

If the package is compromised, do not open it. Contact your institution's Environmental

Health and Safety (EHS) office for guidance.

If the package is intact, transport it to a designated laboratory area for unpacking.

Wear appropriate PPE (lab coat, gloves, and safety glasses) during unpacking.
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Verify that the container is sealed and the product information matches the order.

2. Preparation of Stock Solutions

All handling of the solid compound must be performed in a certified chemical fume hood or a

glove box to prevent inhalation of the powder.

Before opening the container, allow it to equilibrate to room temperature to prevent

condensation.

Carefully weigh the required amount of MLT-748 powder using an analytical balance within

the containment enclosure.

Use a dedicated, labeled spatula for handling the powder.

To prepare a stock solution, add the appropriate volume of dimethyl sulfoxide (DMSO) to the

weighed powder. Ensure the final concentration is accurately calculated.

Cap the vial tightly and vortex or sonicate until the solid is completely dissolved.

3. Storage of Stock Solutions

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, date of preparation, and

solvent.

Store the stock solution aliquots at -80°C for long-term storage.

4. Use in Experiments

When diluting the stock solution for experiments, perform the dilution in a chemical fume

hood.

Always add the stock solution to the diluent, not the other way around.

Handle all solutions containing MLT-748 with the same level of precaution as the stock

solution.
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5. Spill Management

In the event of a spill, immediately alert others in the vicinity.

Evacuate the area if the spill is large or if there is a risk of airborne powder.

For small liquid spills, absorb the material with an inert absorbent material (e.g., vermiculite,

sand).

For small powder spills, gently cover the spill with a damp paper towel to avoid generating

dust, then wipe it up.

Place all contaminated materials into a sealed, labeled hazardous waste container.

Clean the spill area with a suitable decontaminating solution and then with soap and water.

Report all spills to your laboratory supervisor and EHS office.

6. Disposal Plan

All waste materials contaminated with MLT-748, including empty containers, used gloves,

absorbent materials, and pipette tips, must be disposed of as hazardous chemical waste.

Collect all contaminated waste in a dedicated, clearly labeled, and sealed waste container.

Follow your institution's guidelines for the disposal of hazardous chemical waste. Do not

dispose of MLT-748 down the drain or in the regular trash.

Experimental Workflow for Handling MLT-748
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Caption: Workflow for the safe handling of MLT-748 from receipt to disposal.
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To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
MLT-748]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10818707#personal-protective-equipment-for-
handling-mlt-748]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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